Cas no 56742-45-1 (N-Methyl Metribuzin)

N-Methyl Metribuzin structure
N-Methyl Metribuzin structure
Product Name:N-Methyl Metribuzin
CAS No:56742-45-1
MF:C9H16N4OS
MW:228.314539909363
CID:945897
PubChem ID:13375851
Update Time:2025-04-19

N-Methyl Metribuzin Chemical and Physical Properties

Names and Identifiers

    • SPI-115
    • N-Methyl Metribuzin
    • 3-methylthio-4-methylamino-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one
    • 6-tert-butyl-4-(methylamino)-3-methylsulfanyl-1,2,4-triazin-5-one
    • Metribuzin Impurity
    • 6-(1,1-Dimethylethyl)-4-(methylamino)-3-(methylthio)-1,2,4-triazin-5(4H)-one
    • CID 13375851
    • DA-23312
    • PD118289
    • 56742-45-1
    • 6-tert-butyl-4-(methylamino)-3-(methylsulfanyl)-4,5-dihydro-1,2,4-triazin-5-one
    • 6-(1,1-Dimethylethyl)-4-(methylamino)-3-(methylthio)-1,2,4-triazin-5(4H)-one; 6-tert-Butyl-4-(methylamino)-3-(methylthio)-1,2,4-triazin-5(4H)-one
    • SCHEMBL10505819
    • DTXSID70538663
    • 6-(tert-Butyl)-4-(methylamino)-3-(methylthio)-1,2,4-triazin-5(4H)-one
    • Metribuzin-N-methyl
    • 6-tert-Butyl-4-(methylamino)-3-(methylsulfanyl)-1,2,4-triazin-5(4H)-one
    • Inchi: 1S/C9H16N4OS/c1-9(2,3)6-7(14)13(10-4)8(15-5)12-11-6/h10H,1-5H3
    • InChI Key: JBFWXRSTOLHNFZ-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C(C(N1NC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 228.10400
  • Monoisotopic Mass: 228.10448232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 82.4Ų

Experimental Properties

  • PSA: 85.11000
  • LogP: 0.90400

N-Methyl Metribuzin Pricemore >>

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N-Methyl Metribuzin Production Method

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